Cas no 851863-39-3 (2-(methylsulfanyl)-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(methylsulfanyl)-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 851863-39-3
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 6456531
• Update Time: 2025-05-20

2-(methylsulfanyl)-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• (2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(naphthalen-2-yl)methanone
• Methanone, [4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl]-2-naphthalenyl-

• Inchi： 1S/C15H14N2OS/c1-19-15-16-8-9-17(15)14(18)13-7-6-11-4-2-3-5-12(11)10-13/h2-7,10H,8-9H2,1H3
• InChI Key： NDNYLRPNJLDZKS-UHFFFAOYSA-N
• SMILES： C(N1C(SC)=NCC1)(C1=CC=C2C(=C1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-(methylsulfanyl)-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole

Introduction to 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-Dihydro-1H-Imidazole (CAS No. 851863-39-3)

2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 851863-39-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a naphthalene ring, a methylsulfanyl group, and an imidazole moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole is particularly noteworthy. The naphthalene ring provides a rigid and planar framework, which can facilitate interactions with biological targets. The methylsulfanyl group introduces a flexible and polar functional group, enhancing the compound's solubility and potentially its bioavailability. The imidazole moiety, known for its ability to form hydrogen bonds and coordinate with metal ions, adds to the compound's versatility in binding to various receptors and enzymes.

Recent studies have explored the pharmacological properties of 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anticancer properties, 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole has also been studied to assess its suitability for further development as a therapeutic agent. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further understand the biological activities of 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole, researchers have employed various techniques such as molecular docking studies and structure-activity relationship (SAR) analyses. These studies have provided insights into the specific interactions between the compound and its biological targets, helping to optimize its structure for enhanced potency and selectivity.

In conclusion, 2-(Methylsulfanyl)-1-(Naphthalene-2-Carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 851863-39-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique molecular structure confers multiple biological activities, making it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential clinical utility.